Cas no 1361695-68-2 (2-Chloro-3-(2,6-dichlorophenyl)pyridine-4-acetonitrile)

• Product Name: 2-Chloro-3-(2,6-dichlorophenyl)pyridine-4-acetonitrile
• CAS No: 1361695-68-2
• MF: C₁₃H₇Cl₃N₂
• MW: 297.567079782486
• CID: 4912232
• Update Time: 2025-06-15

2-Chloro-3-(2,6-dichlorophenyl)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-(2,6-dichlorophenyl)pyridine-4-acetonitrile

• Inchi： 1S/C13H7Cl3N2/c14-9-2-1-3-10(15)12(9)11-8(4-6-17)5-7-18-13(11)16/h1-3,5,7H,4H2
• InChI Key： LZWNTJMNZSWBMG-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1C(=NC=CC=1CC#N)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 317
• XLogP3: 4.4
• Topological Polar Surface Area: 36.7

Additional information on 2-Chloro-3-(2,6-dichlorophenyl)pyridine-4-acetonitrile

Research Brief on 2-Chloro-3-(2,6-dichlorophenyl)pyridine-4-acetonitrile (CAS: 1361695-68-2): Recent Advances and Applications

2-Chloro-3-(2,6-dichlorophenyl)pyridine-4-acetonitrile (CAS: 1361695-68-2) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthetic pathways, biological activities, and potential therapeutic applications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the role of 2-Chloro-3-(2,6-dichlorophenyl)pyridine-4-acetonitrile as a precursor in the synthesis of pyridine-based kinase inhibitors. The study demonstrated that modifications at the 4-acetonitrile position could significantly enhance the compound's binding affinity to specific kinase targets, such as EGFR and VEGFR2. These findings suggest that this compound could serve as a versatile scaffold for the development of targeted cancer therapies.

Another recent investigation, featured in Bioorganic & Medicinal Chemistry Letters, examined the antimicrobial properties of derivatives synthesized from 2-Chloro-3-(2,6-dichlorophenyl)pyridine-4-acetonitrile. The results indicated that certain derivatives exhibited potent activity against drug-resistant bacterial strains, including MRSA and Pseudomonas aeruginosa. The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, making it a promising candidate for further development as an antimicrobial agent.

From a synthetic chemistry perspective, advancements in the efficient preparation of 2-Chloro-3-(2,6-dichlorophenyl)pyridine-4-acetonitrile have been reported in Organic Process Research & Development. A novel catalytic method utilizing palladium-based catalysts was shown to improve yield and reduce byproduct formation, addressing previous challenges in large-scale production. This methodological innovation is expected to facilitate broader application of the compound in pharmaceutical research and development.

In conclusion, recent research underscores the multifaceted potential of 2-Chloro-3-(2,6-dichlorophenyl)pyridine-4-acetonitrile (CAS: 1361695-68-2) in both medicinal chemistry and drug discovery. Its utility as a synthetic intermediate and its demonstrated biological activities position it as a valuable compound for future investigations. Ongoing studies are likely to further elucidate its mechanisms of action and expand its applications in therapeutic development.